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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)-3-fluorophenol
CAS No.: 634192-30-6
Cat. No.: B6373437

Get Quote

Technical Handling & Risk Assessment Guide: 4-(3-Chlorophenyl)-3-fluorophenol

Executive Summary & Substance Characterization

Context: This guide serves as a specialized technical reference for 4-(3-Chlorophenyl)-3-
fluorophenol, a halogenated bi-aryl intermediate often utilized in the synthesis of liquid
crystals and bioactive pharmaceutical scaffolds (e.g., kinase inhibitors).

Status: As a specialized research chemical, comprehensive regulatory toxicological data
(REACH dossiers) may not be fully established. This guide employs Read-Across Methodology
and QSAR (Quantitative Structure-Activity Relationship) principles, deriving safety protocols
from structurally homologous halogenated biphenylols.
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Chemical Identity Details
Systematic Name 4-(3-Chlorophenyl)-3-fluorophenol
3-Fluoro-4-(3-chlorophenyl)phenol; 3'-Chloro-3-
Synonyms )
fluoro-4-hydroxybiphenyl
Research Grade / Not Listed (Closest Analogue:
CAS Number
1052241-69-6)
Molecular Formula C12HsCIFOS
Molecular Weight 222.64 g/mol
Physical State White to off-white crystalline solid
N Soluble in DMSO, Methanol, DCM; Insoluble in
Solubility

water

Hazard Identification & Mechanistic Toxicology

Core Directive: Treat as a functionalized phenol. The combination of the biphenyl core and
halogen substituents increases lipophilicity (LogP), facilitating dermal absorption and potential
bioaccumulation.

GHS Classification (Derived)

 Signal Word:WARNING

» Skin Corrosion/Irritation (Category 2): Phenolic hydroxyl group is acidic (pKa ~8-9), causing
localized tissue damage.

o Serious Eye Damage/Irritation (Category 2A): Crystalline dust acts as a mechanical and
chemical irritant.

o Specific Target Organ Toxicity - SE (Category 3): Respiratory irritation (H335) upon inhalation
of dusts.

e Agquatic Toxicity (Acute 1 / Chronic 1):High Probability. Chlorinated biphenyls are notoriously
persistent and toxic to aquatic life (H400/H410).
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Mechanistic Insight

The 3-fluoro substituent on the phenolic ring exerts an electron-withdrawing effect, slightly
increasing the acidity of the phenolic proton compared to non-fluorinated analogues. This
enhances its potential for skin irritation. The 3-chlorophenyl moiety adds significant lipophilicity,
suggesting that if systemic absorption occurs, the compound may partition into adipose tissues.

Risk Mitigation Strategy: Engineering & PPE

The "Why" Behind the Protocol: Standard nitrile gloves are insufficient for prolonged contact
with halogenated aromatics in organic solvents (e.g., DCM), as permeation can occur within

minutes.
Control Measure Specification Rationale
] ] Class Il Biosafety Cabinet or Prevents inhalation of
Engineering . _ .
Chemical Fume Hood bioactive dusts.

Neoprene offers superior
) Double-gloving: Nitrile (inner) +  resistance to halogenated
Hand Protection ] ] ]
Neoprene/Viton (outer) solvents often used with this

compound.

o Required if handling open
) N95 (minimum) or P100 HEPA ]
Respiratory filt powder outside a hood (not
ilter
recommended).

Safety glasses are insufficient
Eye Protection Chemical Splash Goggles against airborne phenolic

dusts.

Safe Handling Lifecycle (Workflow)

The following diagram outlines the self-validating workflow for handling this compound,
ensuring no step is overlooked from receipt to disposal.
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Figure 1: End-to-end handling workflow emphasizing containment and segregation of

halogenated waste.

Emergency Response Protocols

Scientific Nuance: Unlike simple phenol, biphenylols are less water-soluble. While water
flushing is standard, the lipophilic nature of this compound means it may adhere to skin.
Polyethylene Glycol (PEG 300/400) is the gold standard for solubilizing and removing phenols

from skin.
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Exposure Incident
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(Bring SDS)
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Figure 2: Decision logic for exposure response. Note the specific recommendation for PEG
wash for phenolic compounds.

Waste Management & Environmental Fate

Critical Compliance: Because this molecule contains both Chlorine and Fluorine on a biphenyl
core, it must not be disposed of in general organic waste.

e Segregation: Dispose of in Halogenated Organic Waste containers.

« Incineration: Requires high-temperature incineration (>1100°C) with scrubber systems to
manage HF and HCI byproducts.
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e Aquatic Hazard: Do not allow release into drains. The estimated LogP (>3.[1][2]5) indicates
high potential for binding to river sediments and bioconcentration in aquatic organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/0795.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1052241-69-6
https://echa.europa.eu/guidance-documents/guidance-on-information-requirements-and-chemical-safety-assessment
https://www.benchchem.com/product/b6373437?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0795.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b6373437/docs#safety-data-sheet-sds-for-4-3-chlorophenyl-3-fluorophenol
https://www.benchchem.com/product/b6373437/docs#safety-data-sheet-sds-for-4-3-chlorophenyl-3-fluorophenol
https://www.benchchem.com/product/b6373437/docs#safety-data-sheet-sds-for-4-3-chlorophenyl-3-fluorophenol
https://www.benchchem.com/product/b6373437/docs#safety-data-sheet-sds-for-4-3-chlorophenyl-3-fluorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6373437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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